Cas no 1448057-57-5 (2-(1,3-benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one)

• Product Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one
• CAS No: 1448057-57-5
• MF: C₁₈H₁₅FN₂O₃S₃
• MW: 422.51670384407
• CID: 6090323
• PubChem ID: 71809250
• Update Time: 2025-07-08

2-(1,3-benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one
• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]ethanone
• 2-(1,3-benzothiazol-2-ylsulfanyl)-1-[3-(4-fluorobenzenesulfonyl)azetidin-1-yl]ethan-1-one
• 2-(benzo[d]thiazol-2-ylthio)-1-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)ethanone
• AKOS024564410
• 1448057-57-5
• F6442-0306

• Inchi： 1S/C18H15FN2O3S3/c19-12-5-7-13(8-6-12)27(23,24)14-9-21(10-14)17(22)11-25-18-20-15-3-1-2-4-16(15)26-18/h1-8,14H,9-11H2
• InChI Key： QPGRRXYUACDHKU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)CSC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 422.02288403g/mol
• Monoisotopic Mass: 422.02288403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(1,3-benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one: A Comprehensive Overview

2-(1,3-Benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one is a complex organic compound with the CAS number 1448057-57-5. This compound belongs to the class of sulfonamides and contains a benzothiazole moiety, which is known for its versatility in chemical synthesis and biological applications. The structure of this compound is characterized by a benzothiazole ring system, a sulfonyl group, and an azetidine ring, making it a potential candidate for various pharmacological and industrial applications.

The benzothiazole core of this compound is a heterocyclic aromatic system that has been extensively studied due to its ability to act as a scaffold in drug design. Recent studies have highlighted the role of benzothiazole derivatives in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets in inflammation and oxidative stress-related diseases. The presence of the sulfanyl group (-S-) attached to the benzothiazole ring further enhances its reactivity and bioavailability, making it a promising lead compound for anti-inflammatory drug development.

The 4-fluorobenzenesulfonyl group attached to the azetidine ring introduces additional functionality to this compound. Fluorine substitution in aromatic systems is known to improve pharmacokinetic properties such as solubility and metabolic stability. Recent research has shown that fluorinated sulfonyl groups can enhance the binding affinity of drugs to their target proteins, potentially leading to more effective therapeutic agents. The azetidine ring itself is a four-membered cyclic amine that contributes to the rigidity and conformational stability of the molecule, which is crucial for its biological activity.

From a synthetic perspective, 2-(1,3-benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-ylethan-1-one can be synthesized through a series of well-established organic reactions. The synthesis typically involves the coupling of benzothiazole derivatives with sulfonyl chlorides or other reactive intermediates. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and selective syntheses of such complex molecules. These methods not only improve yield but also reduce the environmental footprint of chemical synthesis.

In terms of applications, this compound has shown potential in several therapeutic areas. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) makes it particularly interesting for central nervous system (CNS) disorders. Additionally, its anti-inflammatory properties suggest potential use in treating conditions like arthritis and cardiovascular diseases.

Recent research has also explored the use of benzothiazole derivatives in photodynamic therapy (PDT), where they act as photosensitizers to generate reactive oxygen species (ROS) upon light activation. This property could be harnessed for cancer treatment, where selective ROS generation can lead to tumor cell apoptosis while sparing healthy tissues. The presence of the sulfanyl group in this compound may further enhance its photosensitizing properties by modulating electronic transitions within the molecule.

From an environmental standpoint, understanding the fate and toxicity of CAS 1448057-57-5 is crucial for its safe handling and disposal. Studies have shown that benzothiazole derivatives can undergo biodegradation under specific environmental conditions, reducing their persistence in ecosystems. However, further research is needed to assess the long-term effects of this compound on aquatic organisms and soil microbiota.

In conclusion, 2-(1,3-benzothiazol-2-ylsulfanyl)-1-3-(4-fluorobenzenesulfonyl)azetidin-1-yethanone represents a versatile chemical entity with significant potential in drug discovery and materials science. Its unique structure combines functional groups with diverse reactivity profiles, enabling it to participate in multiple biochemical pathways. As research continues to uncover its full spectrum of applications, this compound will likely play an increasingly important role in advancing both medical therapies and sustainable chemical processes.